Cas no 774-01-6 (2,2-dimethyl-2H-furo[3,4-b]pyran-4,7(3H,5H)-dione)

2,2-dimethyl-2H-furo[3,4-b]pyran-4,7(3H,5H)-dione structure
774-01-6 structure
Product Name:2,2-dimethyl-2H-furo[3,4-b]pyran-4,7(3H,5H)-dione
CAS No:774-01-6
MF:C9H10O4
MW:182.173303127289
CID:983423
PubChem ID:233832
Update Time:2025-04-20

2,2-dimethyl-2H-furo[3,4-b]pyran-4,7(3H,5H)-dione Chemical and Physical Properties

Names and Identifiers

    • 2,2-dimethyl-2H-furo[3,4-b]pyran-4,7(3H,5H)-dione
    • 2,2-Dimethyl-2,3-dihydro-5H-furo[3,4-b]pyran-4,7-dion
    • 2,2-dimethyl-2,3-dihydro-5H-furo[3,4-b]pyran-4,7-dione
    • 2,2-dimethyl-2H-1-benzopyran-6-carboxylic acid
    • 2,2-Dimethyl-2H-benzo[b]pyran-6-carboxylic Acid
    • 2,2-dimethyl-2H-furo< 3,4-b> pyran-4,7(3H,5H)-dione
    • 2H-1-Benzo
    • 4,4-Dimethyl-2,6-dioxo-4,5-dihydrofuro< 3,4-b> pyran
    • AC1NSXTI
    • anofinic acid
    • CHEMBL469159
    • CTK1B7424
    • dimethylisopatulin
    • 774-01-6
    • NSC-32872
    • DTXSID00998610
    • NSC32872
    • Inchi: 1S/C9H10O4/c1-9(2)3-6(10)5-4-12-8(11)7(5)13-9/h3-4H2,1-2H3
    • InChI Key: ZIEMNAVZQJAHSJ-UHFFFAOYSA-N
    • SMILES: O1C2C(=O)OCC=2C(CC1(C)C)=O

Computed Properties

  • Exact Mass: 182.0579
  • Monoisotopic Mass: 182.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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